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Compound of Interest

Compound Name: OL-92

Cat. No.: B3257441 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals utilizing dating

methods for samples designated as OL-92. The following information addresses common

issues and limitations encountered during experimental procedures, with a focus on Optically

Stimulated Luminescence (OSL) dating.

Frequently Asked Questions (FAQs)
Q1: What is the general age range applicable to OL-92 samples using Optically Stimulated

Luminescence (OSL) dating?

The dynamic age range for OSL dating is typically from 10 years to approximately 500,000

years (500 ka).[1] For samples older than this, the accuracy of OSL dating may decrease. In

contrast, radiocarbon dating is generally limited to an age of less than 40,000 years.[1]

Q2: What are the primary minerals of interest for OSL dating of OL-92?

OSL dating is most commonly applied to quartz and potassium feldspar grains found in

sediments.[1] The suitability of these minerals in your OL-92 sample is a critical factor for

obtaining reliable results.

Q3: What does the term "bleaching" refer to in the context of OSL dating for OL-92?
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Bleaching is the process by which exposure to sunlight resets the luminescence signal in

mineral grains. For an accurate burial age to be determined for OL-92, it is assumed that the

mineral grains were sufficiently bleached at the time of the event being dated.[2] Incomplete or

"partial" bleaching can lead to an overestimation of the sample's age.[3]

Q4: Can OSL dating be used for materials other than sediments?

Yes, a more recent development is Rock Surface Burial Luminescence Dating, which can be

used to acquire absolute ages from rocks.[1] This can be an alternative if your OL-92 sample is

a rock surface rather than sediment.
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Issue Potential Cause Recommended Action

Age estimate older than

expected

Partial Bleaching: The mineral

grains in the OL-92 sample

were not fully exposed to

sunlight before burial, resulting

in a residual signal.

Utilize single-aliquot

regenerative-dose (SAR)

methods to test individual

grains, which can help identify

and exclude partially bleached

grains.[2]

Disequilibrium in the Uranium

Decay Series: Fluctuations in

the decay of 238U in the

surrounding sediment can

affect the dose rate calculation.

[4]

Conduct high-resolution

gamma spectrometry to

assess the equilibrium of the

uranium decay series in the

burial environment of OL-92.

No detectable OSL signal

Mineralogical Composition:

The quartz in the OL-92

sample may not have a

significant OSL signal, a

known issue in some

geographic regions.[1]

Consider using feldspar for

Infrared Stimulated

Luminescence (IRSL) dating,

which can also extend the

datable age range.[2]

High uncertainty in age

estimate (5-10%)

Inherent Methodological

Uncertainty: OSL dating has a

typical uncertainty of 5-10% of

the sample's age.[2]

For younger samples, consider

cross-validation with other

dating methods like

radiocarbon dating if suitable

organic material is present.

Systematic Errors: Calibration

errors in laboratory radiation

sources or geochemical

standards for dose rate

assessment can contribute to

uncertainty.[5]

Use Bayesian statistical

models, such as those in the R

package "BayLum," to

incorporate stratigraphic

constraints and systematic

errors for more accurate

chronological modeling.[5]

Sample material loss during

preparation

Aggressive Chemical

Processing: The chemical

treatments used to isolate

If applicable to OL-92,

consider Rock Surface Burial

Luminescence Dating, which
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quartz and feldspar grains can

be aggressive and lead to a

loss of sample material.[1]

does not require chemical

treatment.[1]

Experimental Protocols
Single-Aliquot Regenerative-Dose (SAR) Protocol for
Quartz OSL Dating of OL-92
This protocol is a standard method for determining the equivalent dose (D_e) for quartz grains

extracted from an OL-92 sample.

Sample Preparation:

Under controlled red-light conditions, treat the bulk OL-92 sample with hydrochloric acid

(HCl) to remove carbonates and hydrogen peroxide (H₂O₂) to remove organics.

Sieve the sample to isolate the desired grain size fraction (e.g., 90-125 µm).

Use heavy liquid separation (e.g., sodium polytungstate) to separate quartz from denser

minerals.

Etch the quartz fraction with hydrofluoric acid (HF) to remove the outer layer affected by

alpha radiation and to remove feldspar grains.

Mount the purified quartz grains as a single-grain layer on stainless steel discs using a

silicone oil adhesive.

Equivalent Dose (D_e) Measurement:

Instrumentation: Use a luminescence reader equipped with a blue light stimulation source

for OSL and a radioactive source (e.g., ⁹⁰Sr/⁹⁰Y) for irradiation.

Preheating: Pre-heat the sample to a specific temperature (e.g., 260°C for 10 seconds) to

remove unstable signal components.
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Natural Signal Measurement (L_n): Measure the OSL signal from the natural sample by

stimulating with blue light at 125°C.

Test Dose OSL Measurement (T_n): Administer a small, fixed radiation dose (test dose)

and measure the resulting OSL signal (T_n). This is used to correct for sensitivity

changes.

Regeneration Cycles:

Bleach the sample with blue light.

Administer a series of known radiation doses (regeneration doses) in increasing steps.

After each regeneration dose, preheat and measure the OSL signal (L_x).

Administer the test dose and measure the sensitivity-corrected OSL signal (T_x).

Recycling Ratio: Include a repeat of one of the regeneration doses at the end of the cycle

to check for the reproducibility of the sensitivity correction.

IR Depletion Ratio: After the SAR cycle, stimulate the sample with infrared light to check

for feldspar contamination.

Dose Rate (D_r) Determination:

Measure the concentrations of radioactive elements (U, Th, K) in the bulk OL-92 sample

and its surrounding burial environment using techniques like thick-source beta counting,

gamma spectrometry, or inductively coupled plasma mass spectrometry (ICP-MS).

Calculate the cosmic ray contribution to the dose rate based on the burial depth, latitude,

and longitude of the OL-92 sample.

Determine the water content of the sample and its surroundings, as water attenuates

radiation.

Age Calculation:
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Calculate the D_e by interpolating the sensitivity-corrected natural signal (L_n/T_n) onto

the dose-response curve constructed from the regeneration cycles (L_x/T_x).

Calculate the age using the formula: Age = Equivalent Dose (D_e) / Dose Rate (D_r).

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3257441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Assessment for OL-92

Protocol Selection

Data Analysis & Age Calculation
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Caption: Decision workflow for OSL dating of OL-92.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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